Cas no 866137-67-9 (3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 866137-67-9
• MF: C₁₅H₉BrClF₃N₂O
• MW: 405.596972227097
• CID: 5744536
• PubChem ID: 3720934
• Update Time: 2025-05-21

3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8W-0206
• 866137-67-9
• AKOS005102518
• 3-bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• Imidazo[1,2-a]pyridine, 3-bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)-
• 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C15H9BrClF3N2O/c1-23-10-4-2-8(3-5-10)12-13(16)22-7-9(15(18,19)20)6-11(17)14(22)21-12/h2-7H,1H3
• InChI Key： WKNBHWGFKLTTQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC(=CC=2)OC)N=C2C(=CC(C(F)(F)F)=CN21)Cl

Computed Properties

• Exact Mass: 403.95389g/mol
• Monoisotopic Mass: 403.95389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.5Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: -0?+-.0.50(Predicted)

Additional information on 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine

Introduction to 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 866137-67-9)

3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine, identified by its CAS number 866137-67-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif renowned for its broad spectrum of biological activities and utility in drug discovery. The presence of multiple substituents, including bromo, chloro, methoxy, and trifluoromethyl groups, imparts unique electronic and steric properties that make it a versatile scaffold for designing novel bioactive molecules.

The imidazo[1,2-a]pyridine core is a privileged structure in medicinal chemistry, frequently explored for its potential as an inhibitor or modulator of various biological targets. In particular, derivatives of this scaffold have been extensively studied for their roles in oncology, immunology, and anti-inflammatory applications. The specific arrangement of substituents in 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine contributes to its distinct pharmacophoric features, which are critical for interactions with biological receptors and enzymes.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the binding affinities and mechanisms of action of such heterocyclic compounds. The bromo and chloro substituents on the pyridine ring enhance the electrophilicity of the molecule, making it a valuable precursor for further functionalization via cross-coupling reactions. These reactions are pivotal in constructing more complex drug candidates with improved pharmacokinetic profiles.

The 4-methoxyphenyl group introduces a hydrophobic pocket that can interact favorably with aromatic binding sites in proteins. This substitution pattern is often employed to optimize solubility and metabolic stability, key factors in drug development. Moreover, the trifluoromethyl group is a well-documented pharmacophore that modulates lipophilicity and binding affinity. Its incorporation into the imidazopyridine scaffold has been shown to enhance receptor binding in several preclinical studies.

In the context of current research, 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine has been investigated for its potential as an antagonist or agonist of certain ion channels and G protein-coupled receptors (GPCRs). For instance, studies suggest that derivatives of this class may exhibit activity against targets implicated in neurological disorders such as epilepsy and chronic pain. The compound’s ability to modulate these pathways makes it an attractive candidate for further exploration in translational medicine.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include nucleophilic aromatic substitution reactions to introduce the bromo and chloro groups, followed by Suzuki-Miyaura cross-coupling to attach the phenyl ring. The final introduction of the trifluoromethyl group is often achieved via palladium-catalyzed reactions or metal-halogen exchange methodologies. These synthetic strategies highlight the compound’s synthetic accessibility while maintaining high regioselectivity and yield.

From a medicinal chemistry perspective, the structural diversity offered by 3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine allows for rapid diversification through library synthesis techniques such as parallel synthesis or combinatorial chemistry. Such approaches have been instrumental in identifying novel analogs with enhanced potency or selectivity. High-resolution X-ray crystallography has also been employed to elucidate binding modes at target proteins, providing critical insights for structure-activity relationship (SAR) studies.

The compound’s physicochemical properties have been thoroughly characterized to ensure its suitability for pharmaceutical applications. Parameters such as solubility in common solvents (e.g., DMSO, methanol), thermal stability under various conditions (e.g., storage at -20°C), and compatibility with standard analytical techniques (e.g., HPLC, NMR) have all been evaluated. These data are essential for formulating stable drug candidates and ensuring reproducibility across experimental platforms.

In conclusion,3-Bromo-8-chloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine (CAS No. 866137-67-9) represents a promising lead compound with diverse biological potential. Its unique structural features make it an excellent candidate for further optimization through rational drug design principles. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain at the forefront of pharmaceutical innovation.